1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea

• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.3 g/mol
• IUPAC Name: 1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea
• InChI: InChI=1S/C15H15N3O3/c1-21-13-9-5-6-11(14(13)19)10-16-18-15(20)17-12-7-3-2-4-8-12/h2-10,16H,1H3,(H2,17,18,20)/b11-10-
• InChI Key: MXTGZPKAUPPOBB-KHPPLWFESA-N
• Isomeric SMILES: COC1=CC=C/C(=C/NNC(=O)NC2=CC=CC=C2)/C1=O
• SMILES: COC1=CC=CC(=CNNC(=O)NC2=CC=CC=C2)C1=O

Description

1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea, also known as MMPU, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. MMPU belongs to the class of urea derivatives and has been found to exhibit pharmacological properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, this compound has been found to exhibit anti-inflammatory and antiviral properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea in lab experiments is that it has been found to exhibit a range of pharmacological properties, making it a promising candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is that its synthesis is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on 1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea. One direction is to further investigate its potential as a treatment for cancer. Another direction is to explore its potential as a treatment for other diseases, such as inflammation and viral infections. Additionally, research could be done to optimize the synthesis of this compound, making it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea involves the condensation of 5-methoxy-2,4-cyclohexadienone with phenylurea in the presence of a base. The resulting product is then treated with formaldehyde and ammonium chloride to obtain this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-[[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-phenylurea has been the focus of scientific research due to its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antiviral properties. This compound has also been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the treatment of cancer.